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Compound of Interest

Compound Name: 8-Benzyloxyadenosine

Cat. No.: B3230928 Get Quote

Application Notes and Protocols for 8-
Benzyloxyadenosine
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and disposal of 8-
Benzyloxyadenosine, an adenosine analogue. While a specific Safety Data Sheet (SDS) for

8-Benzyloxyadenosine is not readily available, the following protocols are based on

information for structurally similar compounds and general laboratory safety practices.

Chemical and Physical Properties
Limited specific experimental data for 8-Benzyloxyadenosine is available in the public

domain. The following table summarizes known information and predicted properties based on

available data for related compounds. Researchers should handle this compound with care,

assuming it may have hazardous properties.
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Property Value Source/Comment

Chemical Name 8-Benzyloxyadenosine [1][2][3]

CAS Number 131265-29-7 [1]

Molecular Formula C17H19N5O5 [1]

Molecular Weight 373.36 g/mol [1]

Appearance
Off-white to white solid

(predicted)

General appearance for similar

compounds[4]

Boiling Point 727.3±70.0 °C (Predicted) [1]

Density 1.70±0.1 g/cm3 (Predicted) [1]

pKa 12.94±0.70 (Predicted) [1]

Melting Point

151 - 153 °C (for

Benzenesulfonamide, a related

compound)

Data for a related compound,

handle with similar thermal

precautions[4]

Flash Point Not Available

Solubility Not Available

Hazard Identification and Precautionary Statements
Based on the hazard profiles of similar chemical structures, 8-Benzyloxyadenosine should be

treated as a potentially hazardous substance. The following hazards are likely, and the

corresponding precautionary statements from the Globally Harmonized System (GHS) should

be followed.

Hazard Statements:

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]
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Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

P264: Wash skin thoroughly after handling.[5]

P271: Use only outdoors or in a well-ventilated area.[5]

P280: Wear protective gloves/ eye protection/ face protection.[5]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[5]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for

breathing.[5]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[5]

P312: Call a POISON CENTER/doctor if you feel unwell.[5]

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[5]

P405: Store locked up.[5]

P501: Dispose of contents/container to an approved waste disposal plant.[5]

Experimental Protocols: Safe Handling and Storage
3.1. Engineering Controls

Work with 8-Benzyloxyadenosine should be conducted in a certified chemical fume hood to

minimize inhalation exposure.

An eyewash station and safety shower must be readily accessible in the immediate work

area.[6]

3.2. Personal Protective Equipment (PPE)
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Eye and Face Protection: Wear chemical safety goggles or a face shield as described by

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[4]

Skin Protection:

Wear impervious gloves (e.g., nitrile) at all times when handling the compound.

A lab coat or other protective clothing should be worn to prevent skin contact.[4][6]

Respiratory Protection: If working outside of a fume hood or if dust generation is likely, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[4]

3.3. Handling Procedures

Before use, ensure all necessary PPE is donned correctly.

Handle as a solid to minimize dust generation. If weighing, do so carefully within the fume

hood.

Avoid all direct contact with the compound.

After handling, wash hands and any potentially exposed skin thoroughly with soap and

water.

Immediately change any contaminated clothing.

3.4. Storage

Store in a tightly closed container in a dry, cool, and well-ventilated area.[4]

Keep away from strong oxidizing agents and strong bases.[4]

Store in a locked cabinet or area accessible only to authorized personnel.[5]

First Aid Measures
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Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[4]

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Seek medical attention if irritation

persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing and seek immediate medical attention from an ophthalmologist.

Ingestion: Do not induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Never give anything by mouth to an unconscious person. Seek immediate

medical attention.[4]

Accidental Release Measures
Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

Contain the spill. For a solid, carefully sweep up the material to avoid generating dust and

place it in a suitable, closed container for disposal.[4][6]

Clean the affected area thoroughly with a suitable solvent (e.g., ethanol) followed by soap

and water.

Dispose of all contaminated materials as hazardous waste.

Disposal Protocol
All waste containing 8-Benzyloxyadenosine must be disposed of as hazardous chemical

waste.

Dispose of the contents and container in accordance with all local, state, and federal

regulations at an approved waste disposal plant.[5]

Do not allow the chemical to enter the environment.[4]
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Visualization
The following diagram illustrates the workflow for the safe handling and disposal of 8-
Benzyloxyadenosine.

Receipt of 8-Benzyloxyadenosine

Store in a Cool, Dry, Well-Ventilated, Locked Area

Initial Storage

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Preparation

Handle in Chemical Fume Hood

Experimental Use

Decontaminate Work Area

Post-Experiment

Collect Waste in Labeled, Sealed Container

Waste Generation

Return to Storage

Dispose of as Hazardous Waste via Approved Facility

End of Lifecycle
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Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of 8-Benzyloxyadenosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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